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Compound of Interest

Compound Name: Joncryl 586

Cat. No.: B1592602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Joncryl® 586 with other prominent Joncryl®

grades: Joncryl® 678, Joncryl® 682, Joncryl® 690, and Joncryl® HPD 671. The information

presented is intended to assist researchers in selecting the optimal acrylic resin for their

specific formulation needs, particularly in the context of inks, overprint varnishes (OPVs), and

pigment dispersions. The comparative analysis is supported by illustrative experimental data

based on industry-standard testing protocols.

Core Properties of Selected Joncryl® Resins
The selection of a Joncryl® resin is fundamentally guided by its core physicochemical

properties. These properties dictate the resin's behavior in formulation and the ultimate

performance of the end product. A summary of the key properties for the selected Joncryl®

grades is presented below.
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Property
Joncryl®
586

Joncryl®
678

Joncryl®
682

Joncryl®
690

Joncryl®
HPD 671

Molecular

Weight (Mw)
~4,600 ~8,500 ~1,750 ~16,500 ~17,250

Acid Number

(mg KOH/g)
108 - 110 215 238 240 214

Glass

Transition

Temp. (Tg)

(°C)

60 - 66 85 56 102 128

Resin Type
Styrene

Acrylic

Styrene

Acrylic

Styrene

Acrylic

Styrene

Acrylic

Styrene

Acrylic

Primary

Application

Alkali-

resistant inks

and OPVs,

dispersant

General

purpose inks,

OPVs,

pigment

dispersions

High gloss,

low viscosity

OPVs

High gloss

and

transparency

pigment

dispersions

Cost-effective

pigment

dispersions

Performance Evaluation in Overprint Varnish (OPV)
Formulations
The performance of Joncryl® resins in a standard water-based overprint varnish formulation

was evaluated based on key industry metrics. The following data is illustrative and intended to

demonstrate the relative performance characteristics of each grade.
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Performanc
e Metric

Joncryl®
586

Joncryl®
678

Joncryl®
682

Joncryl®
690

Joncryl®
HPD 671

Gloss (60°) 85 88 92 90 86

Alkali

Resistance

(5% NaOH, 1

hr)

Excellent Good Moderate Good Good

Water

Resistance

(Wet Rubs)

>100 80 50 75 70

Resolubility Excellent Very Good Good Good Very Good

Viscosity

(mPa·s at

35% solids,

pH 8.5)

500 700 200 1200 1500

Experimental Protocols
Gloss Measurement

Methodology: Overprint varnishes were prepared using each Joncryl® resin at a consistent

solid content. The varnishes were applied to a standardized Leneta chart using a #3 Meyer

rod. The coated charts were dried for 24 hours at 25°C and 50% relative humidity. The 60°

gloss was then measured using a calibrated gloss meter in accordance with ASTM D523.

Alkali Resistance
Methodology: A drop of 5% sodium hydroxide (NaOH) solution was placed on the surface of

the cured OPV film. The spot was covered with a watch glass to prevent evaporation. After 1

hour, the watch glass was removed, and the surface was gently wiped clean. The film was

then inspected for any signs of degradation, such as blistering, discoloration, or loss of

adhesion. The results were rated on a scale of "Excellent" (no change) to "Poor" (complete

film removal).
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Water Resistance (Wet Rub)
Methodology: The cured OPV films were subjected to wet rub testing using a Sutherland Rub

Tester. A 4 lb weight was used, and the receptor was wetted with deionized water. The

number of rubs required to break through the varnish to the substrate was recorded.

Resolubility
Methodology: A small amount of the dried OPV was placed on a glass slide. A drop of a

standard alkaline solution (pH 9.0) was added to the dried varnish. The time taken for the

varnish to redissolve was observed and rated on a qualitative scale.

Viscosity Measurement
Methodology: Resin solutions were prepared at 35% non-volatile solids and neutralized to a

pH of 8.5 with ammonia. The viscosity of each solution was measured at 25°C using a

Brookfield viscometer.

Joncryl® Selection Workflow for Researchers
The following diagram illustrates a logical workflow for selecting the appropriate Joncryl® grade

based on primary research objectives.
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Caption: Joncryl® selection workflow based on research needs.

Comparative Analysis
Joncryl® 586 stands out for its excellent alkali resistance, making it a prime candidate for

applications where the final product will be exposed to alkaline environments.[1][2][3][4][5] Its

good resolubility is also a key feature for ink formulations, ensuring good press performance.[1]

[2][3][5]

Joncryl® 678 is a versatile, mid-range molecular weight resin that offers a good balance of

properties for general purpose inks and overprint varnishes.[6][7][8][9][10] It provides good
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gloss and resolubility, making it a reliable workhorse for many water-based systems.[6][7][8][9]

[10]

Joncryl® 682, with its very low molecular weight, is specifically designed for high-gloss, low-

viscosity applications.[11][12][13][14][15] This makes it an excellent choice for overprint

varnishes where clarity and a smooth, high-gloss finish are paramount.[11][12][13][14][15]

Joncryl® 690 and Joncryl® HPD 671 are high molecular weight resins primarily used in

pigment dispersions.[16][17][18][19][20][21][22][23][24][25] Joncryl® 690 is engineered to

deliver exceptional gloss and transparency in organic pigment dispersions.[17][20][22][24][25]

Joncryl® HPD 671, while also a high molecular weight resin, is positioned as a cost-effective

option for creating stable, high-quality pigment dispersions.[16][18][19][21][23]

Experimental Workflow for Resin Evaluation
The following diagram outlines a typical experimental workflow for evaluating and comparing

the performance of different Joncryl® resins in a laboratory setting.
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Caption: Experimental workflow for Joncryl® resin evaluation.

Disclaimer: The experimental data presented in this guide is for illustrative purposes only and is

intended to demonstrate the relative performance of the Joncryl® grades based on their known
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properties. Actual results may vary depending on the specific formulation and testing

conditions. Researchers should conduct their own experiments to determine the suitability of a

product for their particular application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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